methyl 2-[(7-dodecyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate

• IUPAC Name: methyl 2-[(7-dodecyl-3-methyl-2,6-dioxo-4,5-dihydropurin-8-yl)sulfanyl]acetate
• InChI: InChI=1S/C21H36N4O4S/c1-4-5-6-7-8-9-10-11-12-13-14-25-17-18(24(2)20(28)23-19(17)27)22-21(25)30-15-16(26)29-3/h17-18H,4-15H2,1-3H3,(H,23,27,28)
• InChI Key: ZVWKQEGXHJNOBU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN1C2C(N=C1SCC(=O)OC)N(C(=O)NC2=O)C
• Molecular Formula: C21H36N4O4S
• Molecular Weight: 440.6 g/mol

Description

Methyl 2-[(7-dodecyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate is a useful research compound. Its molecular formula is C21H34N4O4S and its molecular weight is 438.59. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Oxidative Demethylation

A study explored the mechanism of the Pummerer reaction, where sulphoxides with at least one methyl or methylene group react with carboxylic acid anhydride to give α-acyloxy derivatives of the corresponding sulphide. This process is significant in enzymatic oxidative demethylation, demonstrating the intermolecular rearrangement through nucleophilic attack (Ōae, Kitao, Kawamura, & Kitaoka, 1963).

Catalyzed Deoxydehydration

Research on the catalysis of deoxydehydration (DODH) of glycols by sulfite, producing olefins, highlights the scope and efficiency of reactions involving methyltrioxorhenium and perrhenate salts. This study emphasizes the potential for synthesizing various chemical structures and exploring reaction mechanisms (Ahmad, Chapman, & Nicholas, 2011).

Biological Activity of Heteroatomic Compounds

Investigation into the synthesis of new sulfur- and nitrogen-containing thiourea and acetophenone derivatives reveals compounds with significant biological activity. This research presents a method for creating derivatives with antioxidant effects and potential for drug development (Farzaliyev et al., 2020).

Chemical Transformations and Derivative Synthesis

Studies have shown transformations of certain compounds under acid catalysis, leading to the formation of derivatives with potential applications in pharmaceuticals and materials science. These transformations include unexpected transitions to derivatives of dihydropyridinones and thiazolopyridines, demonstrating the versatility of chemical synthesis processes (Nedolya et al., 2018).

Photocatalytic Microbial Electrolysis Cell for Wastewater Treatment

A novel approach involving a single-chamber microbial electrolysis cell with a TiO2-coated photocathode was developed to accelerate dye degradation and concurrent hydrogen production. This study indicates the potential for treating dyeing wastewater while recovering valuable by-products (Hou et al., 2017).